![molecular formula C11H14BrNOS B7539783 N-[(5-bromothiophen-2-yl)methyl]cyclopentanecarboxamide](/img/structure/B7539783.png)
N-[(5-bromothiophen-2-yl)methyl]cyclopentanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(5-bromothiophen-2-yl)methyl]cyclopentanecarboxamide, also known as BmPC, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. BmPC is a cyclopentanecarboxamide derivative that has been synthesized using a unique method.
Mechanism of Action
The mechanism of action of N-[(5-bromothiophen-2-yl)methyl]cyclopentanecarboxamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and signaling pathways that are involved in cancer cell growth, inflammation, and neurodegeneration. This compound has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that are involved in the regulation of gene expression. Inhibition of HDACs leads to the activation of tumor suppressor genes and the inhibition of oncogenes, resulting in the inhibition of cancer cell growth. This compound has also been found to inhibit the activity of the NF-κB signaling pathway, which is involved in the regulation of inflammation. Inhibition of NF-κB leads to the inhibition of inflammatory cytokines, resulting in the suppression of inflammation. Additionally, this compound has been found to activate the Nrf2 signaling pathway, which is involved in the regulation of antioxidant genes. Activation of Nrf2 leads to the upregulation of antioxidant genes, resulting in the protection of neurons from oxidative stress.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, suppress inflammation, and protect neurons from oxidative stress. Additionally, this compound has been found to induce cell cycle arrest and apoptosis in cancer cells, which makes it a potential candidate for cancer therapy. This compound has also been found to reduce the levels of inflammatory cytokines, such as TNF-α and IL-6, which makes it a potential candidate for the treatment of inflammatory diseases. Furthermore, this compound has been found to increase the levels of antioxidant enzymes, such as SOD and catalase, which makes it a potential candidate for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The advantages of using N-[(5-bromothiophen-2-yl)methyl]cyclopentanecarboxamide in lab experiments include its high yield and purity, its potential applications in various fields of scientific research, and its ability to inhibit the growth of cancer cells, suppress inflammation, and protect neurons from oxidative stress. The limitations of using this compound in lab experiments include its limited solubility in water, which makes it difficult to administer in vivo, and its potential toxicity at high doses, which requires careful dosing and monitoring.
Future Directions
There are several future directions for the research on N-[(5-bromothiophen-2-yl)methyl]cyclopentanecarboxamide. Firstly, further studies are needed to fully understand the mechanism of action of this compound. Secondly, studies are needed to determine the optimal dosing and administration of this compound in vivo. Thirdly, studies are needed to determine the potential toxicity of this compound at high doses. Fourthly, studies are needed to determine the potential applications of this compound in other fields of scientific research, such as cardiovascular disease and diabetes. Finally, studies are needed to determine the potential efficacy of this compound in combination with other drugs for the treatment of cancer, inflammation, and neurodegeneration.
Conclusion:
In conclusion, this compound is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields of scientific research. This compound has been synthesized using a unique method and has been found to inhibit the growth of cancer cells, suppress inflammation, and protect neurons from oxidative stress. Further research is needed to fully understand the mechanism of action of this compound, determine the optimal dosing and administration in vivo, and determine the potential toxicity at high doses. This compound has the potential to be a promising candidate for the treatment of cancer, inflammation, and neurodegeneration.
Synthesis Methods
N-[(5-bromothiophen-2-yl)methyl]cyclopentanecarboxamide has been synthesized using a unique method that involves the reaction of 5-bromothiophene-2-carbaldehyde with cyclopentanecarboxylic acid in the presence of triethylamine and 1,3-dicyclohexylcarbodiimide. The reaction results in the formation of this compound in high yield and purity.
Scientific Research Applications
N-[(5-bromothiophen-2-yl)methyl]cyclopentanecarboxamide has been found to have potential applications in various fields of scientific research. It has been extensively studied for its anticancer properties, as it has been found to inhibit the growth of cancer cells. This compound has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. Additionally, this compound has been found to have neuroprotective properties, which makes it a promising candidate for the treatment of neurodegenerative diseases.
properties
IUPAC Name |
N-[(5-bromothiophen-2-yl)methyl]cyclopentanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrNOS/c12-10-6-5-9(15-10)7-13-11(14)8-3-1-2-4-8/h5-6,8H,1-4,7H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZVKANLVNJDTJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(=O)NCC2=CC=C(S2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.